Cas no 88134-01-4 (Phenol, 2-bromo-4-heptyl-)

Phenol, 2-bromo-4-heptyl- structure
Phenol, 2-bromo-4-heptyl- structure
Product Name:Phenol, 2-bromo-4-heptyl-
CAS No:88134-01-4
MF:C13H19BrO
MW:271.193363428116
CID:643880
PubChem ID:71410612
Update Time:2025-04-19

Phenol, 2-bromo-4-heptyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-bromo-4-heptyl-
    • 2-bromo-4-heptylphenol
    • 88134-01-4
    • DTXSID90830277
    • Inchi: 1S/C13H19BrO/c1-2-3-4-5-6-7-11-8-9-13(15)12(14)10-11/h8-10,15H,2-7H2,1H3
    • InChI Key: QQGPVRZSKWNGOG-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CCCCCCC)O

Computed Properties

  • Exact Mass: 270.06193g/mol
  • Monoisotopic Mass: 270.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų
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